5-chloro-N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-chloro-N-[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C12H14ClN3O3S2/c1-8-9(2)14-7-16(12(8)17)6-5-15-21(18,19)11-4-3-10(13)20-11/h3-4,7,15H,5-6H2,1-2H3
• InChI Key: CPVKEMSUGVYVGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CCNS(=O)(=O)C2=CC=C(S2)Cl)C
• Molecular Formula: C12H14ClN3O3S2
• Molecular Weight: 347.8 g/mol

Description

5-chloro-N-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C12H14ClN3O3S2 and its molecular weight is 347.83. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antitumor Agents

Research has shown the potential of compounds containing a sulfonamido moiety, like the one , as antibacterial and antitumor agents. A study by Azab et al. (2013) focused on synthesizing heterocyclic compounds with a sulfonamido moiety, showing promise as antibacterial agents. Similarly, Hafez et al. (2017) synthesized a series of compounds, including those with a thiophene sulfonamide structure, demonstrating significant antitumor and antibacterial activities (Azab, Youssef, & El-Bordany, 2013) (Hafez, Alsalamah, & El-Gazzar, 2017).

Cytotoxicity Studies

Arsenyan et al. (2016) investigated the cytotoxicity of certain sulfonamide compounds, including aminomethylselenopheno[3,2-b]thiophene sulfonamides, against various cancer cell lines. This study highlights the potential of such compounds in cancer research (Arsenyan, Rubina, & Domracheva, 2016).

Ocular Hypotensive Activity

Prugh et al. (1991) discussed the synthesis of thieno[2,3-b]thiophene-2-sulfonamides, including derivatives, for their potential in treating glaucoma due to their ocular hypotensive activity (Prugh, Hartman, Mallorga, Mckeever, Michelson, Murcko, Schwam, Smith, Sondey, & Springer, 1991).

ALS Inhibitors

Ren et al. (2000) explored triazolopyrimidinesulfonamide and 5-pyrimidyltriazolo-3-sulfonamides as ALS inhibitors, revealing the diverse potential of pyrimidine sulfonamide derivatives in neurodegenerative disease research (Ren, Yang, Gao, Xinling, Zhou, & Cheng, 2000).

Antiviral and Antioxidant Activities

Chen et al. (2010) synthesized thiophene sulfonamide derivatives with potential antiviral activities. Jin et al. (2010) discussed compounds with a pyrimidine sulfonamide structure showing antioxidant properties, relevant for age-related diseases (Chen, Xu, Liu, Yang, Fan, Bhadury, Hu, & Zhang, 2010) (Jin, Randazzo, Zhang, & Kador, 2010).

Hypoglycemic Agents

Grell et al. (1998) investigated hypoglycemic benzoic acid derivatives, including sulfonamide compounds, indicating their potential in diabetes management (Grell, Hurnaus, Griss, Sauter, Rupprecht, Mark, Luger, Nar, Wittneben, & Müller, 1998).